Cas no 1955557-80-8 (2-(pyrazin-2-yl)ethan-1-amine; oxalic acid)

• Product Name: 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid
• CAS No: 1955557-80-8
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 5272745
• Update Time: 2026-03-09

2-(pyrazin-2-yl)ethan-1-amine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazineethanamine, ethanedioate (1:1)
• 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid

• Inchi： 1S/C6H9N3.C2H2O4/c7-2-1-6-5-8-3-4-9-6;3-1(4)2(5)6/h3-5H,1-2,7H2;(H,3,4)(H,5,6)
• InChI Key： NXFSMZLFZCOQIH-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1=NC=CN=C1)CN

Additional information on 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid

Comprehensive Overview of 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid (CAS No. 1955557-80-8)

2-(pyrazin-2-yl)ethan-1-amine; oxalic acid (CAS No. 1955557-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, formed by the combination of 2-(pyrazin-2-yl)ethan-1-amine and oxalic acid, exhibits unique properties that make it valuable for applications in drug discovery, material science, and agrochemical development. Its molecular structure, characterized by the presence of a pyrazine ring and an ethylamine moiety, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and central nervous system (CNS) targeting agents. The compound's ability to form stable salts with oxalic acid enhances its solubility and bioavailability, making it a promising candidate for formulation development. This aligns with the growing trend of optimizing drug-like properties in early-stage research.

The synthesis and characterization of CAS No. 1955557-80-8 have been explored in several peer-reviewed studies, highlighting its crystallographic features and hydrogen-bonding patterns. These properties are critical for understanding its interactions in biological systems. For instance, the pyrazine ring serves as a key pharmacophore in many FDA-approved drugs, which has led to increased scrutiny of derivatives like 2-(pyrazin-2-yl)ethan-1-amine. The compound's logP and pKa values further underscore its suitability for medicinal chemistry applications.

From an industrial perspective, 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and solvent-free reactions to produce this compound, addressing environmental concerns while maintaining high yields. This resonates with the broader shift toward eco-friendly chemical production, a topic frequently searched by professionals in the field.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and consistency of CAS No. 1955557-80-8. Quality control is paramount, especially when the compound is used in high-throughput screening or combinatorial chemistry. Recent advancements in automated purification systems have streamlined its production, reducing costs and turnaround times for researchers.

In summary, 2-(pyrazin-2-yl)ethan-1-amine; oxalic acid represents a compelling case study in modern chemical innovation. Its dual functionality, coupled with its relevance to drug development and material science, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain at the forefront of cutting-edge research and industrial applications.